Cas no 76098-72-1 (azetidine-1-carbonitrile)

• Product Name: azetidine-1-carbonitrile
• CAS No: 76098-72-1
• MF: C₄H₆N₂
• MW: 82.1038403511047
• CID: 3198534
• PubChem ID: 9812750
• Update Time: 2025-10-25

azetidine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-AZETIDINECARBONITRILE
• azetidine-1-carbonitrile
• EN300-1268725
• CHEMBL8123
• PD140526
• BDBM50095485
• 76098-72-1

• Inchi： 1S/C4H6N2/c5-4-6-2-1-3-6/h1-3H2
• InChI Key： VEYKJLZUWWNWAL-UHFFFAOYSA-N
• SMILES： N1(C#N)CCC1

Computed Properties

• Exact Mass: 82.053098200Da
• Monoisotopic Mass: 82.053098200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on azetidine-1-carbonitrile

Comprehensive Overview of Azetidine-1-carbonitrile (CAS No. 76098-72-1): Properties, Applications, and Industry Insights

Azetidine-1-carbonitrile (CAS No. 76098-72-1) is a specialized heterocyclic organic compound featuring a four-membered azetidine ring bonded to a carbonitrile functional group. This unique structure grants it versatile reactivity, making it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and advanced material science. With the rising demand for nitrogen-containing heterocycles in drug discovery, azetidine derivatives like this compound have garnered significant attention from researchers and industrial chemists alike.

In recent years, the compound has been explored for its potential in designing kinase inhibitors and protease modulators, aligning with the growing interest in targeted therapies for metabolic diseases. Its nitrile group offers a strategic handle for further functionalization, enabling the creation of amides, carboxylic acids, or tetrazoles—key motifs in bioactive molecules. The compact azetidine ring also contributes to improved metabolic stability in drug candidates, a hot topic in medicinal chemistry optimization.

From a synthetic perspective, Azetidine-1-carbonitrile serves as a precursor for 1,3-dipolar cycloadditions, a reaction class widely discussed in green chemistry forums due to its atom-economical nature. Researchers frequently search for "nitrile-containing azetidine applications" or "CAS 76098-72-1 solubility data," reflecting practical concerns in process chemistry. The compound’s polar nature (logP ~0.5) and moderate water solubility make it suitable for diverse reaction conditions, though handling requires anhydrous environments to prevent hydrolysis of its reactive nitrile moiety.

Industrial-scale applications of Azetidine-1-carbonitrile intersect with trending topics like continuous flow chemistry and biocatalysis. Its incorporation into polymer matrices has been studied for creating gas-separation membranes—an area gaining traction amid sustainability discussions. Analytical characterization typically involves GC-MS (retention time ~8.2 min on DB-5 columns) and distinctive IR stretches at 2240 cm^-1 (C≡N) and 2850–3000 cm^-1 (aliphatic C-H), details often queried by quality control specialists.

The safety profile of this compound adheres to standard organic nitrile protocols, with particular emphasis on proper ventilation—a frequently searched concern among laboratory personnel. While not classified as hazardous under major regulatory frameworks, its use in GMP environments requires rigorous impurity profiling, especially for residual solvents—a subject of multiple recent patent applications. Storage recommendations (-20°C under argon) and shelf-life extension strategies are commonly discussed in technical forums.

Emerging research directions include the compound’s role in synthesizing azetidine-based ionic liquids for battery electrolytes, tapping into the booming energy storage market. Computational studies of its conformational preferences (envelope-twisted equilibrium) provide insights for molecular modeling enthusiasts. As the pharmaceutical industry increasingly prioritizes sp³-rich architectures, Azetidine-1-carbonitrile stands poised as a strategic building block for next-generation drug design.